Cas no 695-87-4 (5-methoxypyrimidin-4-ol)
5-methoxypyrimidin-4-ol structure
Product Name:5-methoxypyrimidin-4-ol
CAS No:695-87-4
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD02685611
CID:500713
Update Time:2025-08-03
5-methoxypyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxypyrimidin-4(1H)-one
- 4(1H)-Pyrimidinone, 5-methoxy- (9CI)
- 4(3H)-Pyrimidinone, 5-methoxy-
- 5-methoxy-4(3H)-pyrimidinone
- C5H6N2O2
- 4-Pyrimidinol, 5-methoxy- (6CI,8CI)
- 5-Methoxy-4(1H)-pyrimidone
- 5-Methoxy-pyrimidin-4-ol
- 5-methoxypyrimidin-4-ol
- 5-Methoxy-3H-pyrimidin-4-one
- 5-Methoxy-4(3H)-pyrimidone
- 4(1H)-Pyrimidinone, 5-methoxy- (9CI) ISO 9001:2015 REACH
- 5-Methoxy-4(1H)-pyrimidinone
-
- MDL: MFCD02685611
- Inchi: 1S/C5H6N2O2/c1-9-4-2-6-3-7-5(4)8/h2-3H,1H3,(H,6,7,8)
- InChI Key: WOKGGVGWBXBJPK-UHFFFAOYSA-N
- SMILES: C1=NC=C(OC)C(=O)N1
Computed Properties
- Exact Mass: 126.04298
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 210-211 ºC (ethanol )
- Boiling Point: 251.6±20.0 °C at 760 mmHg
- Flash Point: 106.0±21.8 °C
- Solubility: Soluble (110 g/l) (25 º C),
- PSA: 55.24
- LogP: -0.22150
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
- pka: 8.20±0.40(Predicted)
5-methoxypyrimidin-4-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,Room Temperature
5-methoxypyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR716-250mg |
5-methoxypyrimidin-4-ol |
695-87-4 | 97% | 250mg |
1529CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR716-100mg |
5-methoxypyrimidin-4-ol |
695-87-4 | 97% | 100mg |
698CNY | 2021-05-08 | |
| Fluorochem | 229740-250mg |
5-Methoxypyrimidin-4(1H)-one |
695-87-4 | 95% | 250mg |
£115.00 | 2022-02-28 | |
| Fluorochem | 229740-1g |
5-Methoxypyrimidin-4(1H)-one |
695-87-4 | 95% | 1g |
£290.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR716-200mg |
5-methoxypyrimidin-4-ol |
695-87-4 | 97% | 200mg |
480.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR716-50mg |
5-methoxypyrimidin-4-ol |
695-87-4 | 97% | 50mg |
192.0CNY | 2021-07-10 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0562K-1g |
5-Methoxy-3H-pyrimidin-4-one |
695-87-4 | 98% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0562K-5g |
5-Methoxy-3H-pyrimidin-4-one |
695-87-4 | 98% | 5g |
14840.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0562K-500mg |
5-Methoxy-3H-pyrimidin-4-one |
695-87-4 | 98% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0562K-250mg |
5-Methoxy-3H-pyrimidin-4-one |
695-87-4 | 98% | 250mg |
1687.6CNY | 2021-05-08 |
5-methoxypyrimidin-4-ol Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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